Cas no 4687-24-5 (Benzofuran-3-carboxylic acid methyl ester)

Benzofuran-3-carboxylic acid methyl ester is a versatile heterocyclic compound featuring a benzofuran core esterified with a methyl group at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The ester moiety enhances solubility in organic solvents, facilitating downstream reactions such as hydrolysis or transesterification. Its rigid benzofuran scaffold contributes to stability while allowing for selective modifications. The compound is commonly employed in the development of bioactive molecules, including potential therapeutic agents, due to its compatibility with diverse synthetic pathways. Proper handling under standard laboratory conditions is recommended.

Benzofuran-3-carboxylic acid methyl ester structure

4687-24-5 structure

Product Name:Benzofuran-3-carboxylic acid methyl ester

CAS No:4687-24-5

MF:C₁₀H₈O₃

MW:176.168723106384

MDL:MFCD15144245

CID:1112734

PubChem ID:12777099

Update Time:2025-10-18

Benzofuran-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Benzofurancarboxylic acid methyl ester
- 3-BENZOFURANCARBONYL CHLORIDE,METHYL ESTER
- Benzofuran-3-carboxylic acid methyl ester
- methyl 1-benzofuran-3-carboxylate
- DTXSID401269655
- F88021
- DA-05650
- EN300-213302
- AKOS013433814
- Methyl benzofuran-3-carboxylate
- SCHEMBL72202
- MFCD15144245
- 3-Benzofurancarboxylic acid, methyl ester
- Methylbenzofuran-3-carboxylate
- Methyl benzo[b]furan-3-carboxylate
- 1-Benzofuran-3-carboxylic acid methyl ester
- AS-5922
- 4687-24-5
- CS-0290535
- JBZWEVLMFYQKKZ-UHFFFAOYSA-N
- MDL： MFCD15144245
- Inchi： 1S/C10H8O3/c1-12-10(11)8-6-13-9-5-3-2-4-7(8)9/h2-6H,1H3
- InChI Key： JBZWEVLMFYQKKZ-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)OC)C2C=CC=CC1=2

Computed Properties

Exact Mass: 176.04734
Monoisotopic Mass: 176.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 39.4Å²

Experimental Properties

PSA: 39.44

Benzofuran-3-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019095813-1g	Methyl benzofuran-3-carboxylate	4687-24-5	97%	1g	$386.90	2023-09-01
Apollo Scientific	OR346248-500mg	Benzofuran-3-carboxylic acid methyl ester	4687-24-5		500mg	£140.00	2025-02-20
Apollo Scientific	OR346248-1g	Benzofuran-3-carboxylic acid methyl ester	4687-24-5		1g	£219.00	2025-02-20
Apollo Scientific	OR346248-5g	Benzofuran-3-carboxylic acid methyl ester	4687-24-5		5g	£735.00	2025-02-20
TRC	B427735-10mg	Benzofuran-3-carboxylic acid methyl ester	4687-24-5		10mg	$ 50.00	2022-06-07
TRC	B427735-50mg	Benzofuran-3-carboxylic acid methyl ester	4687-24-5		50mg	$ 95.00	2022-06-07
TRC	B427735-100mg	Benzofuran-3-carboxylic acid methyl ester	4687-24-5		100mg	$ 160.00	2022-06-07
abcr	AB302538-500 mg	Benzofuran-3-carboxylic acid methyl ester; 95%	4687-24-5		500 mg	€221.60	2023-07-20
abcr	AB302538-1 g	Benzofuran-3-carboxylic acid methyl ester; 95%	4687-24-5		1 g	€311.30	2023-07-20
abcr	AB302538-5 g	Benzofuran-3-carboxylic acid methyl ester; 95%	4687-24-5		5 g	€900.30	2023-07-20